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Compound of Interest

Compound Name: 3-Bromo-2-fluorophenylacetic acid
CAS No.: 1375964-39-8
Cat. No.: B1294249
Get Quote
. J

CAS Number: 1375964-39-8
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-2-fluorophenylacetic
acid, a halogenated phenylacetic acid derivative. Due to the limited availability of published
research on this specific compound, this document focuses on its fundamental properties,
general synthetic approaches, and potential applications based on the activities of structurally
related molecules.

Chemical and Physical Properties

3-Bromo-2-fluorophenylacetic acid is a solid at room temperature with a melting point in the
range of 133-135 °C.[1] Its chemical structure combines a phenylacetic acid core with bromine
and fluorine substituents on the aromatic ring, which can influence its chemical reactivity and
biological activity.
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Property Value Source
CAS Number 1375964-39-8 [1]
Molecular Formula CsHeBrrFO2 [1]
Molecular Weight 233.04 g/mol [1]
(3-bromo-2-fluorophenyl)acetic
IUPAC Name _ [1]
acid
Melting Point 133-135°C [1]
PAWQVTBBRAZDMG-
InChl Key [1]
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Synthesis and Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 3-Bromo-2-
fluorophenylacetic acid are not readily available in peer-reviewed literature, general methods
for the preparation of substituted phenylacetic acids can be adapted. Below are generalized
experimental workflows for common synthetic routes.

Willgerodt-Kindler Reaction

The Willgerodt-Kindler reaction is a versatile method for converting aryl ketones to the
corresponding thioamides, which can then be hydrolyzed to carboxylic acids.
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Generalized workflow for the Willgerodt-Kindler reaction.

Experimental Protocol (General):

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 3-
bromo-2-fluoroacetophenone, elemental sulfur, and a secondary amine like morpholine.

o Reaction: Heat the mixture to reflux. The reaction is typically monitored by thin-layer
chromatography (TLC) until the starting material is consumed.

o Hydrolysis: After cooling, the intermediate thiomorpholide is hydrolyzed by adding an
aqueous solution of a strong base, such as sodium hydroxide, and heating to reflux.

o Work-up and Isolation: The reaction mixture is cooled and acidified with a strong acid (e.g.,
HCI) to precipitate the carboxylic acid. The solid product is then collected by filtration,
washed, and can be further purified by recrystallization.
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From Benzyl Halides

Another common approach involves the carbonylation or cyanation of a corresponding benzyl

halide.
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Synthetic routes from a benzyl halide precursor.
Experimental Protocol (Carbonylation - General):

e Reaction Setup: In a pressure-rated reactor, combine the 3-bromo-2-fluorobenzyl halide, a
palladium catalyst (e.g., Pd(OAc)z2), a phosphine ligand (e.g., PPhs), a suitable solvent, and a

base.
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e Reaction: Pressurize the reactor with carbon monoxide and heat the mixture.

o Work-up and Isolation: After the reaction, the mixture is cooled, and the product is extracted
and purified.

Experimental Protocol (Cyanation-Hydrolysis - General):

o Cyanation: React the 3-bromo-2-fluorobenzyl halide with a cyanide salt, such as sodium or
potassium cyanide, in a suitable solvent.

o Hydrolysis: The resulting phenylacetonitrile is then hydrolyzed under acidic or basic
conditions to yield the carboxylic acid.

Spectroscopic Data

Detailed spectroscopic data (NMR, IR, MS) for 3-Bromo-2-fluorophenylacetic acid is not
widely available in public databases. For structurally similar compounds, such as other
brominated or fluorinated phenylacetic acids, the following characteristic signals would be
expected:

'H NMR: A singlet for the methylene (-CHz-) protons, and multiplets in the aromatic region for
the phenyl protons.

e 13C NMR: Resonances for the carboxylic acid carbon, the methylene carbon, and aromatic
carbons. The carbon atoms attached to bromine and fluorine would show characteristic
chemical shifts and coupling constants.

» IR Spectroscopy: Characteristic absorption bands for the carboxylic acid O-H and C=0
stretching, as well as bands corresponding to the aromatic ring and C-Br/C-F bonds.

e Mass Spectrometry: The molecular ion peak would be observed, along with a characteristic
isotopic pattern due to the presence of bromine.

Potential Biological Activity and Applications

While no specific biological activities have been reported for 3-Bromo-2-fluorophenylacetic
acid in the scientific literature, its structural motifs are present in various biologically active
molecules. Phenylacetic acid derivatives are known to be important intermediates in the
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synthesis of pharmaceuticals.[2] For instance, related bromo- and fluoro-substituted aromatic
compounds are utilized in the development of anti-inflammatory drugs, analgesics, and
agrochemicals.[2]

Structurally related compounds, such as other halogenated phenylacetic acids, serve as
precursors in the synthesis of more complex molecules with a range of therapeutic
applications. The specific substitution pattern of 3-Bromo-2-fluorophenylacetic acid makes it
a potentially valuable building block in medicinal chemistry for the synthesis of novel drug
candidates.

Pharmaceuticals
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Click to download full resolution via product page

Potential role as a chemical intermediate.

Disclaimer: This document is intended for informational purposes for a scientific audience. The
synthesis and handling of this compound should only be carried out by trained professionals in
a laboratory setting with appropriate safety precautions. The potential applications mentioned
are based on the activities of structurally related compounds and do not represent proven
activities of 3-Bromo-2-fluorophenylacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [In-Depth Technical Guide: 3-Bromo-2-
fluorophenylacetic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294249/docs#in-depth-technical-guide-3-bromo-2-
fluorophenylacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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